3-(2-Chloro-3-quinolinyl)-2-(4-{6-nitro-2-oxo-2H-chromen-3-yl}-1,3-thiazol-2-yl)acrylonitrile
3-(2-Chloro-3-quinolinyl)-2-(4-{6-nitro-2-oxo-2H-chromen-3-yl}-1,3-thiazol-2-yl)acrylonitrile
Brand Name:
Vulcanchem
CAS No.:
342593-01-5
VCID:
VC0378670
InChI:
InChI=1S/C24H11ClN4O4S/c25-22-15(7-13-3-1-2-4-19(13)27-22)8-16(11-26)23-28-20(12-34-23)18-10-14-9-17(29(31)32)5-6-21(14)33-24(18)30/h1-10,12H/b16-8+
SMILES:
C1=CC=C2C(=C1)C=C(C(=N2)Cl)C=C(C#N)C3=NC(=CS3)C4=CC5=C(C=CC(=C5)[N+](=O)[O-])OC4=O
Molecular Formula:
C24H11ClN4O4S
Molecular Weight:
486.9g/mol
3-(2-Chloro-3-quinolinyl)-2-(4-{6-nitro-2-oxo-2H-chromen-3-yl}-1,3-thiazol-2-yl)acrylonitrile
CAS No.: 342593-01-5
Main Products
VCID: VC0378670
Molecular Formula: C24H11ClN4O4S
Molecular Weight: 486.9g/mol
CAS No. | 342593-01-5 |
---|---|
Product Name | 3-(2-Chloro-3-quinolinyl)-2-(4-{6-nitro-2-oxo-2H-chromen-3-yl}-1,3-thiazol-2-yl)acrylonitrile |
Molecular Formula | C24H11ClN4O4S |
Molecular Weight | 486.9g/mol |
IUPAC Name | (E)-3-(2-chloroquinolin-3-yl)-2-[4-(6-nitro-2-oxochromen-3-yl)-1,3-thiazol-2-yl]prop-2-enenitrile |
Standard InChI | InChI=1S/C24H11ClN4O4S/c25-22-15(7-13-3-1-2-4-19(13)27-22)8-16(11-26)23-28-20(12-34-23)18-10-14-9-17(29(31)32)5-6-21(14)33-24(18)30/h1-10,12H/b16-8+ |
Standard InChIKey | ZEIDMYDYEVOQPX-LZYBPNLTSA-N |
Isomeric SMILES | C1=CC=C2C(=C1)C=C(C(=N2)Cl)/C=C(\C#N)/C3=NC(=CS3)C4=CC5=C(C=CC(=C5)[N+](=O)[O-])OC4=O |
SMILES | C1=CC=C2C(=C1)C=C(C(=N2)Cl)C=C(C#N)C3=NC(=CS3)C4=CC5=C(C=CC(=C5)[N+](=O)[O-])OC4=O |
Canonical SMILES | C1=CC=C2C(=C1)C=C(C(=N2)Cl)C=C(C#N)C3=NC(=CS3)C4=CC5=C(C=CC(=C5)[N+](=O)[O-])OC4=O |
PubChem Compound | 6165323 |
Last Modified | Nov 11 2021 |
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